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Compound of Interest

Compound Name: Exifone

Cat. No.: B7818620

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for Exifone, based on available safety data. Given the variability in
regulatory guidelines, it is crucial to consult with your institution's Environmental Health and
Safety (EHS) department and adhere to all local, state, and federal regulations.

Hazard Identification and Safety Precautions

Conflicting information exists regarding the hazard classification of Exifone. While one safety
data sheet (SDS) classifies it as "Not a hazardous substance or mixture," another indicates it is
harmful if swallowed and causes skin and serious eye irritation.[1][2] Therefore, it is prudent to
handle Exifone with a high degree of caution.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles. In case of eye contact, rinse immediately with
plenty of water and seek medical advice.[3]

» Skin Protection: Wear suitable protective clothing and gloves.[3] In case of skin contact,
wash immediately with soap and water.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[2]
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Proper Disposal Procedure

The following step-by-step guide outlines the recommended procedure for the disposal of
Exifone, treating it as a hazardous chemical waste in line with the more stringent safety data.

+ Waste Segregation:

o Do not mix Exifone waste with other chemical waste streams unless explicitly permitted
by your institution's EHS guidelines.

o Solid Exifone waste should be collected separately from liquid waste.
» Containerization:

o Place solid Exifone waste in a designated, properly labeled, and sealable hazardous
waste container.

o The container should be made of a material compatible with Exifone.
o Ensure the container is kept closed when not in use.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "
(2,3,4-trinydroxyphenyl)-(3,4,5-trihydroxyphenyl)methanone" or "Exifone".[1]

o Include the hazard characteristics (e.qg., "Irritant,” "Harmful if swallowed").
o Note the accumulation start date and the name of the generating laboratory or researcher.
o Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

o Ensure the storage area is away from incompatible materials.

e Disposal:
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o Arrange for the collection and disposal of the Exifone waste through your institution's EHS
office or a licensed chemical waste disposal contractor.

o Provide the waste disposal vendor with all available safety data sheets for Exifone.
o Do not dispose of Exifone down the drain or in regular trash.

Quantitative Data Summary

The following table summarizes the key quantitative data for Exifone.

Property Value
Molecular Formula C13H1007
Molar Mass 278.21 g/mol
Melting Point 245°C
Appearance Solid

H302 (Harmful if swallowed), H315 (Causes
GHS Hazard Codes skin irritation), H319 (Causes serious eye

irritation)

Note: The GHS hazard codes are based on the more conservative safety data available.[1]

Experimental Protocols

Specific experimental protocols for the disposal of Exifone are not detailed in the available
literature. The recommended procedure is based on standard practices for the disposal of solid
chemical waste with irritant and harmful properties. The primary focus is on safe containment,
clear labeling, and professional disposal to minimize risk to personnel and the environment.

Exifone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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